Cas no 314298-13-0 (1-fluoro-5-methoxy-2-methyl-4-nitro-benzene)
314298-13-0 structure
Product Name:1-fluoro-5-methoxy-2-methyl-4-nitro-benzene
CAS No:314298-13-0
MF:C8H8FNO3
MW:185.152425765991
MDL:MFCD15527524
CID:301083
PubChem ID:18468141
Update Time:2025-04-19
1-fluoro-5-methoxy-2-methyl-4-nitro-benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Fluoro-5-methoxy-2-methyl-4-nitrobenzene
- 1-fluoro-5-methoxy-2-methyl-4-nitro-benzene
- Benzene,1-fluoro-5-methoxy-2-methyl-4-nitro-
- 1-fluoro-2-methyl-5-(methyloxy)-4-nitrobenzene
- 5-Fluoro-4-methyl-2-nitroanisole
- 5-fluoro-4-methyl-2-nitrophenyl methyl ether
- BCP33113
- JQNHPTUQNTUAJC-UHFFFAOYSA-N
- EN300-200487
- AKOS022172782
- 314298-13-0
- SCHEMBL310694
- AS-68709
- SY311762
- Benzene, 1-fluoro-5-methoxy-2-methyl-4-nitro- (9CI)
- MFCD15527524
- DTXSID60594137
- FT-0712334
- C74613
- CS-0132292
-
- MDL: MFCD15527524
- Inchi: 1S/C8H8FNO3/c1-5-3-7(10(11)12)8(13-2)4-6(5)9/h3-4H,1-2H3
- InChI Key: JQNHPTUQNTUAJC-UHFFFAOYSA-N
- SMILES: FC1=CC(=C(C=C1C)[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 185.04900
- Monoisotopic Mass: 185.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55A^2
- XLogP3: 2.2
Experimental Properties
- PSA: 55.05000
- LogP: 2.57410
1-fluoro-5-methoxy-2-methyl-4-nitro-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM192655-5g |
1-Fluoro-5-methoxy-2-methyl-4-nitrobenzene |
314298-13-0 | 95% | 5g |
$676 | 2021-06-16 | |
| Alichem | A010014491-250mg |
5-Fluoro-4-methyl-2-nitroanisole |
314298-13-0 | 97% | 250mg |
$470.40 | 2023-09-02 | |
| Alichem | A010014491-500mg |
5-Fluoro-4-methyl-2-nitroanisole |
314298-13-0 | 97% | 500mg |
$855.75 | 2023-09-02 | |
| Alichem | A010014491-1g |
5-Fluoro-4-methyl-2-nitroanisole |
314298-13-0 | 97% | 1g |
$1475.10 | 2023-09-02 | |
| TRC | F597088-25mg |
5-Fluoro-4-methyl-2-nitroanisole |
314298-13-0 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | F597088-50mg |
5-Fluoro-4-methyl-2-nitroanisole |
314298-13-0 | 50mg |
$69.00 | 2023-05-18 | ||
| TRC | F597088-100mg |
5-Fluoro-4-methyl-2-nitroanisole |
314298-13-0 | 100mg |
$92.00 | 2023-05-18 | ||
| TRC | F597088-250mg |
5-Fluoro-4-methyl-2-nitroanisole |
314298-13-0 | 250mg |
$161.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F898015-100mg |
1-Fluoro-5-methoxy-2-methyl-4-nitrobenzene |
314298-13-0 | 98% | 100mg |
¥397.80 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F898015-250mg |
1-Fluoro-5-methoxy-2-methyl-4-nitrobenzene |
314298-13-0 | 98% | 250mg |
¥696.60 | 2022-01-13 |
1-fluoro-5-methoxy-2-methyl-4-nitro-benzene Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
314298-13-0 (1-fluoro-5-methoxy-2-methyl-4-nitro-benzene) Related Products
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